Determination of water of crystallisation in gypsum by infrared spectroscopy in the presence of clay minerals
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9729700854
Abstract
A method is described for the determination of water of crystallisation in various types of gypsum in the presence of clay minerals with the aid of infrared spectroscopy. The water is determined by use of the 1685 cm–1 absorption band with an accuracy of 0·50 per cent. m/m.
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